Cas no 90349-14-7 (1H-Benzimidazole,2,6-dimethyl-7-nitro-)

1H-Benzimidazole,2,6-dimethyl-7-nitro- is a nitro-substituted benzimidazole derivative characterized by its dimethyl functional groups at the 2 and 6 positions. This compound is of interest in pharmaceutical and agrochemical research due to its structural framework, which is often associated with biological activity. The nitro group at the 7-position enhances its potential as an intermediate in synthetic chemistry, particularly for the development of heterocyclic compounds. Its well-defined molecular structure allows for precise modifications, making it useful in medicinal chemistry applications. The compound is typically handled under controlled conditions due to its reactivity, and its purity is critical for research purposes.
1H-Benzimidazole,2,6-dimethyl-7-nitro- structure
90349-14-7 structure
Product Name:1H-Benzimidazole,2,6-dimethyl-7-nitro-
CAS No:90349-14-7
MF:C9H9N3O2
MW:191.186661481857
MDL:MFCD00674200
CID:802976
PubChem ID:1501839
Update Time:2025-06-07

1H-Benzimidazole,2,6-dimethyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2,6-dimethyl-7-nitro-
    • 2,5-dimethyl-4-nitro-1H-benzimidazole
    • 2,5-Dimethyl-4-nitrobenzimidazole
    • 2,4-DIMETHYLBENZOPHENONE
    • 2,5-dimethyl-4-nitro-1(3)H-benzoimidazole
    • 2,5-dimethyl-4-nitro-1H-benzoimidazole
    • 7-Nitro-2,6-dimethyl benzimidazol
    • 90349-14-7
    • DTXSID10363532
    • 2,5-DIMETHYL-4-NITROBENZO[D]IMIDAZOLE
    • MFCD00674200
    • AKOS006229831
    • FT-0610448
    • MDL： MFCD00674200
    • Inchi： 1S/C9H9N3O2/c1-5-3-4-7-8(9(5)12(13)14)11-6(2)10-7/h3-4H,1-2H3,(H,10,11)
    • InChI Key： ZDKNXWAFKNYXFI-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1=C(C)C=CC2=C1N=C(C)N2)=O

Computed Properties

  • Exact Mass: 191.06900
  • Monoisotopic Mass: 191.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 74.5Ų

Experimental Properties

  • Density: 1.37
  • Boiling Point: 439.4°Cat760mmHg
  • Flash Point: 219.6°C
  • Refractive Index: 1.681
  • PSA: 74.50000
  • LogP: 2.61110

1H-Benzimidazole,2,6-dimethyl-7-nitro- Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Benzimidazole,2,6-dimethyl-7-nitro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB154585-1 g
2,5-Dimethyl-4-nitrobenzimidazole; 98%
 90349-14-7
1 g
 €604.70 2023-07-20
abcr
AB154585-1g
2,5-Dimethyl-4-nitrobenzimidazole, 95%; .
 90349-14-7 95%
1g
 €604.70 2025-04-15

1H-Benzimidazole,2,6-dimethyl-7-nitro- Related Literature

90349-14-7 (1H-Benzimidazole,2,6-dimethyl-7-nitro-) Related Products

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.